Cas no 2229527-55-1 (4-(2-ethynylphenyl)methylpiperidine)

• Product Name: 4-(2-ethynylphenyl)methylpiperidine
• CAS No: 2229527-55-1
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6390199
• PubChem ID: 165975501
• Update Time: 2025-06-13

4-(2-ethynylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethynylphenyl)methylpiperidine
• 4-[(2-ethynylphenyl)methyl]piperidine
• 2229527-55-1
• EN300-2000869

• Inchi： 1S/C14H17N/c1-2-13-5-3-4-6-14(13)11-12-7-9-15-10-8-12/h1,3-6,12,15H,7-11H2
• InChI Key： DFDUZCLJESCGGK-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC=CC=2C#C)CC1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-(2-ethynylphenyl)methylpiperidine

4-(2-Ethynylphenyl)Methylpiperidine: An Overview of a Promising Compound in Medicinal Chemistry

4-(2-Ethynylphenyl)methylpiperidine (CAS No. 2229527-55-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective effects.

The ethynylphenyl group in 4-(2-ethynylphenyl)methylpiperidine imparts significant chemical reactivity and biological activity. The presence of the triple bond in the ethynyl group allows for a wide range of chemical transformations, making it an attractive scaffold for the synthesis of more complex molecules. Additionally, the methylpiperidine moiety contributes to the compound's lipophilicity and central nervous system (CNS) penetration, which are crucial for its pharmacological properties.

Recent studies have highlighted the potential of 4-(2-ethynylphenyl)methylpiperidine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin, which are implicated in these conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-ethynylphenyl)methylpiperidine exhibits potent neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation.

In addition to its neuroprotective properties, 4-(2-ethynylphenyl)methylpiperidine has also shown promise as an analgesic agent. Preclinical studies have indicated that this compound can effectively alleviate pain by interacting with opioid receptors in the brain and spinal cord. A recent paper in Pain Research & Management reported that 4-(2-ethynylphenyl)methylpiperidine exhibits a favorable safety profile and does not produce the side effects commonly associated with traditional opioid analgesics, such as respiratory depression and addiction.

The anti-inflammatory properties of 4-(2-ethynylphenyl)methylpiperidine have also been extensively investigated. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have shown that 4-(2-ethynylphenyl)methylpiperidine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and promoting tissue repair. A study published in Clinical Immunology highlighted the potential of this compound as a novel anti-inflammatory agent with minimal side effects.

The synthetic accessibility of 4-(2-ethynylphenyl)methylpiperidine is another factor contributing to its appeal in drug discovery. The compound can be synthesized through a series of well-established chemical reactions, including Sonogashira coupling and reductive amination. These synthetic routes are scalable and can be adapted for large-scale production, making it feasible for pharmaceutical companies to develop this compound into a viable drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-ethynylphenyl)methylpiperidine. Early results from phase I trials have shown that the compound is well-tolerated by human subjects and exhibits favorable pharmacokinetic properties. These findings have paved the way for further clinical development, with phase II trials planned to assess its therapeutic potential in specific disease indications.

In conclusion, 4-(2-ethynylphenyl)methylpiperidine (CAS No. 2229527-55-1) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.